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Compound of Interest

Compound Name:
Solifenacin Related Compound 4

Succinate

CAS No.: 862207-71-4

Cat. No.: B580008 Get Quote

Executive Summary & Chemical Identification
Solifenacin Related Compound 4 Succinate is a specialized pharmaceutical impurity

standard used in the quality control and development of Solifenacin Succinate (a muscarinic

M3 receptor antagonist). Due to its structural homology with the active pharmaceutical

ingredient (API), it must be handled with the same high-level containment and disposal rigor as

the parent drug.

Critical Operational Note: "Related Compound 4" is often a vendor-specific designation. While

frequently associated with CAS 862207-71-4 (Solifenacin Impurity H Succinate), nomenclature

varies between pharmacopeias (USP/EP) and chemical suppliers. Always verify the CAS

number on your specific Certificate of Analysis (CoA) before disposal.
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Parameter Detail

Common Name Solifenacin Related Compound 4 Succinate

Likely CAS 862207-71-4 (Verify against CoA)

Chemical Class Isoquinoline derivative / Succinate salt

Molecular Formula C₂₇H₃₂N₂O₆ (Salt form)

Parent API Solifenacin Succinate (Vesicare)

Primary Hazard Acute Toxicity (Oral); Reproductive Toxicity

Waste Classification

Non-RCRA Listed (unless specific formulations

apply), but Hazardous Pharmaceutical Waste by

best practice.[1][2][3][4]

Risk Assessment & Safety Profile
Effective disposal begins with accurate hazard identification. As a structural analog of a potent

anticholinergic, this compound poses specific biological risks.

Toxicology & Hazards[4][6][7]
Acute Toxicity (H302): Harmful if swallowed.[5] Mechanism involves competitive antagonism

of muscarinic acetylcholine receptors.[4][6]

Reproductive Toxicity (H361): Suspected of damaging fertility or the unborn child.[7]

Solifenacin crosses the placenta; related compounds are assumed to share this potential

until proven otherwise.

Target Organs: Central nervous system, smooth muscle (bladder, gut, eyes).
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Protection Level Requirement

Respiratory
N95 or P100 Respirator required if handling

open powder outside a fume hood.

Dermal
Nitrile Gloves (Double gloving recommended for

pure substance).

Ocular
Chemical Safety Goggles (Standard safety

glasses are insufficient for powders).

Body
Lab Coat (Tyvek sleeves recommended for

large quantity handling).

Disposal Workflow Procedures
This protocol adheres to the "Cradle-to-Grave" management principle, ensuring liability

protection and environmental safety.

A. Solid Waste Disposal (Pure Substance &
Contaminated Solids)
Method: High-Temperature Incineration. Rationale: The succinate salt structure is stable;

chemical deactivation (e.g., oxidation) is unreliable for complete destruction of the

pharmacophore. Incineration at >850°C ensures complete mineralization.

Segregation:

Place the substance in a clear, sealable polyethylene bag.

Place this bag inside a rigid, amber high-density polyethylene (HDPE) waste container

labeled "Hazardous Pharmaceutical Waste - Solid".

Do not mix with oxidizers or strong acids.

Labeling:

Must include full chemical name: "Solifenacin Related Compound 4 Succinate".
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Hazard Checkbox: [x] Toxic [x] Irritant.[5]

Start Date of Accumulation.

Disposal Path:

Transfer to EHS (Environmental Health & Safety) for off-site incineration.

B. Liquid Waste (HPLC Effluents & Stock Solutions)
Method: Solvent Waste Stream (Segregated). Rationale: Solifenacin related compounds are

typically dissolved in organic solvents (Methanol, Acetonitrile) for analysis.

Segregation:

Collect in Carboys compatible with the solvent (usually HDPE or Glass).

Segregate halogenated vs. non-halogenated based on the solvent used.

Deactivation (Optional but Recommended for High Concentrations):

For concentrated stock solutions (>10 mg/mL), absorb onto activated carbon or vermiculite

before placing in solid waste, OR dispose of directly into the high-BTU solvent waste

stream for incineration.

Prohibited Actions:

NEVER pour down the drain. Anticholinergics are persistent environmental pollutants.

C. Visualized Disposal Decision Tree
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Figure 1: Decision tree for segregating and packaging Solifenacin Related Compound 4 waste

streams.

Emergency Spill Response Protocol
In the event of a spill, immediate containment is necessary to prevent aerosolization of the

potent powder.

Step-by-Step Spill Cleanup
Evacuate & Isolate: Clear the immediate area (10 ft radius). Mark "Do Not Enter".
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PPE Up: Don nitrile gloves, safety goggles, and an N95 respirator.

Containment (Powder):

Do NOT dry sweep. This generates toxic dust.

Cover the spill with wet paper towels (dampened with water or methanol) to suppress

dust.

Cleanup:

Scoop the wet material into a disposable container or bag.

Wipe the surface 3x with Methanol followed by soap and water.

Disposal: Treat all cleanup materials (towels, gloves, scoops) as Solid Hazardous Waste

(see Section 3A).

Spill Response Logic Flow
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Absorb with
Vermiculite/Pads

Liquid
Triple Wipe Surface
(Solvent -> Soap)

Dispose as Hazardous
Solid Waste
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Figure 2: Logical workflow for containing and cleaning spills of potent pharmaceutical

compounds.

Regulatory Compliance & Classification
Adherence to federal and local regulations is mandatory.[8]

US EPA (RCRA): While Solifenacin is not explicitly P-listed or U-listed, it meets the criteria

for Characteristic Waste if it exhibits toxicity. However, in a laboratory setting, the "Prudent
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Practices" guideline dictates treating all non-listed pharmaceutical impurities as hazardous.

Waste Code Assignment:

If mixed with solvents (e.g., Methanol): F003 (Ignitable).

Pure Substance: Assign state-specific codes for "Non-RCRA Regulated Hazardous

Waste" (e.g., Texas Class 1, California Code 141).

Documentation: Maintain a log of the specific "Related Compound" name and CAS number

in your waste accumulation log to satisfy "Knowledge of Process" requirements during

audits.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://cdn.caymanchem.com/cdn/msds/17320m.pdf
https://www.pharmaffiliates.com/en/parentapi/solifenacin-succinate-impurities
https://file.medchemexpress.com/batch_PDF/HY-A0002/Solifenacin-Succinate-SDS-MedChemExpress.pdf
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=6822
https://www.benchchem.com/product/b580008#solifenacin-related-compound-4-succinate-proper-disposal-procedures
https://www.benchchem.com/product/b580008#solifenacin-related-compound-4-succinate-proper-disposal-procedures
https://www.benchchem.com/product/b580008#solifenacin-related-compound-4-succinate-proper-disposal-procedures
https://www.benchchem.com/product/b580008#solifenacin-related-compound-4-succinate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b580008?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b580008?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

